Cas no 67337-05-7 (2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

2-(tert-Butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a 5-fluoroindole moiety. This compound serves as a versatile intermediate in peptide synthesis and medicinal chemistry, particularly for introducing fluorinated indole scaffolds into target molecules. The Boc group enhances stability during synthetic manipulations, while the 5-fluoro substitution on the indole ring can influence electronic and steric properties, potentially improving binding affinity or metabolic stability in bioactive compounds. Its well-defined structure and compatibility with standard coupling reagents make it valuable for constructing complex peptides or small-molecule libraries. The fluorine atom further offers opportunities for radiolabeling or probing structure-activity relationships in drug discovery.

2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid structure

67337-05-7 structure

Product Name:2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid

CAS No:67337-05-7

MF:C₁₆H₁₉FN₂O₄

MW:322.331467866898

CID:859156

PubChem ID:15177505

Update Time:2025-05-27

2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(tert-butoxycarbonyl)amino]-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- Boc-5-fluoro-DL-tryptophan
- 2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- FT-0773776
- 3-(5-fluoro-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- MFCD09264333
- EN300-801904
- SY004921
- SCHEMBL23270828
- (S)-N-Boc-5-Fluorotryptophan
- 2-{[(tert-Butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- C16H19FN2O4
- AKOS015836865
- A50265
- CS-0055848
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- 67337-05-7
- DB-071687
- (2R)-2-(Tert-Butoxycarbonylamino)-3-(5-Fluoro-1H-Indol-3-Yl)Propanoic Acid
- MDL： MFCD02682358
- Inchi： 1S/C16H19FN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-5-4-10(17)7-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21)
- InChI Key： BSFODZRINGCUSL-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 322.13288525g/mol
Monoisotopic Mass: 322.13288525g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 91.4Å²

2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM264542-1g	2-((tert-Butoxycarbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95%	1g	$374	2023-02-02
Chemenu	CM264542-1g	2-((tert-Butoxycarbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95%	1g	$374	2021-06-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ1151-1G	2-(tert-butoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95%	1g	￥ 1,920.00	2023-03-13
Enamine	EN300-801904-0.05g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	0.05g	$768.0	2025-03-21
Enamine	EN300-801904-0.1g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	0.1g	$804.0	2025-03-21
Enamine	EN300-801904-0.25g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	0.25g	$840.0	2025-03-21
Enamine	EN300-801904-0.5g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	0.5g	$877.0	2025-03-21
Enamine	EN300-801904-1.0g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	1.0g	$914.0	2025-03-21
Enamine	EN300-801904-2.5g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	2.5g	$1791.0	2025-03-21
Enamine	EN300-801904-5.0g	2-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-1H-indol-3-yl)propanoic acid	67337-05-7	95.0%	5.0g	$2650.0	2025-03-21